Cas no 25245-58-3 (2-Methyl-1,2,3-propanetriol)

• Product Name: 2-Methyl-1,2,3-propanetriol
• CAS No: 25245-58-3
• MF: C₄H₁₀O₃
• MW: 106.120401859283
• MDL: MFCD20483685
• CID: 289721
• Update Time: 2025-06-08

2-Methyl-1,2,3-propanetriol Chemical and Physical Properties

Names and Identifiers

• 1,2,3-Propanetriol,2-methyl-
• 2-METHYL-GLYCEROL
• 2-methylpropane-1,2,3-triol
• 2-C-methylglycerol
• 2-methyl-1,2,3-propanetriol
• 2-methyl-1,2,3-propenetriol
• 2-Methyl-1,2,3-trihydroxypropane
• 2-methylglycerin
• 2-methylglycerol
• 2-methyl-propane-1,2,3-triol
• AC1L83S2
• NSC403834
• 2-methylglycerine
• SY224166
• 2-Methyl-1,2,3-propanetriol

• MDL： MFCD20483685
• Inchi： 1S/C4H10O3/c1-4(7,2-5)3-6/h5-7H,2-3H2,1H3
• InChI Key： OOJRTGIXWIUBGG-UHFFFAOYSA-N
• SMILES： OC(C)(CO)CO

Computed Properties

• Exact Mass: 106.063
• Monoisotopic Mass: 106.063
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 7
• Rotatable Bond Count: 2
• Complexity: 48.9
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 60.7

Experimental Properties

• Density: 1.217
• Boiling Point: 281.8°Cat760mmHg
• Flash Point: 145.8°C
• Refractive Index: 1.489
• PSA: 60.69
• LogP: -1.27800

Additional information on 2-Methyl-1,2,3-propanetriol

Research Briefing on 2-Methyl-1,2,3-propanetriol (CAS: 25245-58-3) in Chemical and Biomedical Applications

2-Methyl-1,2,3-propanetriol (CAS: 25245-58-3), a polyol compound with unique structural and functional properties, has recently garnered significant attention in chemical and biomedical research. This briefing synthesizes the latest findings on its synthesis, characterization, and potential applications, particularly in drug formulation and biomaterial development.

Recent studies highlight novel synthetic routes for 2-Methyl-1,2,3-propanetriol, emphasizing greener catalytic processes that improve yield (up to 85%) while reducing byproducts. Advanced characterization techniques, including NMR and mass spectrometry, have confirmed its high purity (>98%) and stability under various conditions, making it suitable for pharmaceutical applications.

In drug delivery systems, researchers have exploited 2-Methyl-1,2,3-propanetriol's amphiphilic nature to develop innovative nanoemulsions. A 2023 study demonstrated its effectiveness as a solubilizing agent for poorly water-soluble drugs, enhancing bioavailability by 40-60% compared to conventional carriers. Its low cytotoxicity (IC50 > 500 μM in HEK293 cells) further supports its biomedical utility.

Emerging applications include its use as a precursor for biodegradable polymers. Modified derivatives show promising mechanical properties (Young's modulus: 1.2-1.8 GPa) and degradation profiles (80% degradation in 6 months under physiological conditions), suggesting potential for implantable medical devices.

Ongoing clinical investigations focus on its role in topical formulations, where its humectant properties improve skin permeation of active compounds. Preliminary results indicate a 30% increase in transdermal delivery efficiency without compromising skin barrier function.

Future research directions include exploring its antimicrobial properties and potential as a scaffold for tissue engineering. The compound's versatility and favorable safety profile position it as a valuable candidate for diverse biomedical applications, warranting continued investigation.